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Abstract & Scope
This application note provides a definitive protocol for the preparation of Lysogeny Broth (LB)

agar plates supplemented with Ticarcillin. While Ticarcillin is a carboxypenicillin effective

against Gram-negative bacteria (including Pseudomonas aeruginosa), it is most frequently

utilized in research as Timentin (a 15:1 mixture of Ticarcillin and Clavulanic Acid). Timentin is

the gold standard for eliminating Agrobacterium tumefaciens in plant tissue culture following

transformation events. This guide addresses the physicochemical properties of the antibiotic,

thermal stability constraints, and precise workflows to ensure experimental reproducibility.

Mechanism of Action
To optimize the use of Ticarcillin, researchers must understand the dual-mechanism often

employed (Timentin).

Ticarcillin (The Sword): A semi-synthetic carboxypenicillin. It acts as a structural analogue of

the D-alanyl-D-alanine moiety in peptidoglycan.[1] It irreversibly binds to Penicillin-Binding

Proteins (PBPs), specifically transpeptidases, inside the bacterial cell wall. This inhibition

prevents the cross-linking of peptidoglycan chains, leading to cell wall instability and osmotic

lysis.
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Clavulanic Acid (The Shield): Many bacteria (including Agrobacterium and resistant E. coli)

secrete

-lactamases, enzymes that hydrolyze the

-lactam ring of Ticarcillin, rendering it inert. Clavulanic acid is a "suicide inhibitor" that
permanently binds to these

-lactamases, protecting the Ticarcillin.
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Figure 1: Synergistic mechanism of Timentin. Clavulanic acid neutralizes bacterial defense

enzymes, allowing Ticarcillin to inhibit cell wall synthesis.

Materials & Reagents
Antibiotic Stock Preparation
Ticarcillin is heat-labile and cannot be autoclaved. It must be prepared as a concentrated stock

solution and filter-sterilized.[2]

Reagent: Ticarcillin Disodium (or Timentin: Ticarcillin Disodium + Potassium Clavulanate,

15:1).[3][4]

Solvent: Sterile distilled deionized water (ddH₂O). Note: Unlike Chloramphenicol (Ethanol) or

Tetracycline (Ethanol), Ticarcillin is highly water-soluble.
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Stock Concentration: 100 mg/mL (1000x for standard E. coli use; 200-500x for

Agrobacterium).

Storage[3][5][6]
Lyophilized Powder: Store at +4°C (short term) or -20°C (long term). Desiccate.

Stock Solution: Aliquot into single-use volumes (e.g., 1 mL) and store at -20°C. Avoid freeze-

thaw cycles. Stability is approx. 3-6 months at -20°C.[5]
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Figure 2: Step-by-step workflow for preparing antibiotic-supplemented agar.
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Detailed Steps
Step 1: Prepare LB Agar Base

Weigh 37 g of pre-mixed LB Agar powder (or 10g Tryptone, 5g Yeast Extract, 10g NaCl, 15g

Agar) per 1 Liter of ddH₂O.

Autoclave at 121°C (15 psi) for 20 minutes.

Step 2: Thermal Equilibration (CRITICAL)
Why? Adding Ticarcillin to boiling agar (>60°C) hydrolyzes the

-lactam ring, destroying antibiotic activity immediately.

Transfer the autoclaved bottle to a 55°C water bath.

Allow to equilibrate for 30–60 minutes.

The "Hand Test": If you can hold the bottle with a gloved hand for 5 seconds without burning,

it is ready (~50-55°C).

Step 3: Antibiotic Addition
Calculate the required volume using

.

Standard Concentrations Table:
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Application
Antibiotic
Form

Stock Conc.
(

)

Working
Conc. (

)

Dilution
Factor

Vol.[6] per
1L Media

E. coli

Selection
Ticarcillin 100 mg/mL 100 µg/mL 1:1000 1 mL

Agrobacteriu

m Kill
Timentin 100 mg/mL 200 µg/mL 1:500 2 mL

High-

Stringency
Timentin 100 mg/mL 500 µg/mL 1:200 5 mL

In a laminar flow hood, aseptically pipette the calculated volume of stock solution into the

molten agar.

Swirl gently to mix. Do not shake vigorously, as bubbles are difficult to remove from agar.

Step 4: Pouring and Curing
Pour ~20-25 mL per 100mm Petri dish.

Allow plates to solidify at room temperature (approx. 30-60 mins).

Curing: To prevent condensation and "smearing" of colonies, invert the plates (lid down) and

leave them at room temperature overnight, or incubate at 37°C for 1 hour before storage.

Critical Parameters & Troubleshooting
Thermal Instability
Ticarcillin is significantly less stable than Ampicillin or Carbenicillin.

Half-life in plates: At 4°C, Ticarcillin plates lose ~10-15% activity per week.

Recommendation: Use plates within 2-3 weeks of preparation. Do not use plates older than

4 weeks for critical cloning steps.
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Satellite Colonies
While Timentin reduces satellite colonies compared to Ampicillin alone, they can still appear if

the incubation extends beyond 16-20 hours.

Cause: Secreted

-lactamases from the main colony degrade the surrounding antibiotic, allowing non-resistant
"satellite" cells to grow in the halo.

Solution: Do not over-incubate. If satellites are problematic, increase the Timentin

concentration to 150 µg/mL.

Troubleshooting Guide
Observation Probable Cause Corrective Action

No Growth (Transformants)
Agar was too hot when

antibiotic added.

Ensure agar is <55°C before

adding stock.

No Growth (General)
Stock concentration error (too

high).

Verify calculations. Check if

mg/L vs mg/mL was confused.

Lawn of Growth Antibiotic degraded or omitted.
Check stock storage (-20°C).

Did you add antibiotic?

Precipitate in Stock
Frozen stock

concentrated/crashed out.

Warm stock to 37°C and vortex

until clear before use.

Wet/Slimy Colonies Plates too wet (condensation).
Dry plates (inverted/lid ajar) in

hood for 20 mins before use.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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